Cas no 1332-81-6 (Antimony oxide (Sb2O4))

• Product name: Antimony oxide (Sb2O4)
• CAS No: 1332-81-6
• MF: O₄Sb₂
• MW: 307.517604827881
• MDL: MFCD00011215
• CID: 83639

Antimony oxide (Sb2O4) Chemical and Physical Properties

Names and Identifiers

• ANTIMONY (IV) OXIDE
• antimonyoxide(sb2o4)
• ANTIMONY TETROXIDE
• Antimonyoxidewhitepowder
• diantimony tetraoxide
• Antimony tetraoxide
• dioxo(oxostibanyloxy)-λ⁵-stibane
• 1,3-dioxodistiboxane 1-oxide
• dioxo(oxostibanyloxy)
• dioxostibanyl stibinate
• ATE-H
• ATE-S
• Antimony antimonate (Sb(SbO4))
• Antimony tetroxide(Sb2O4)
• Diantimony tetroxide
• FOX-L
• NA 5050
• Sun EpochNA 5050
• b-Antimony tetroxide
• beta-Antimony tetroxide
• Antimony(III,V) oxide.
• Sun Epoch NA 5050
• Sb2O3
• yanghuati
• Antimony oxide (Sb2O4)
• dioxo(oxostibanyloxy)-
• ANTIMONY(IV) OXIDE 99.997%
• ANTIMONY(IV) OXIDE, (99.99%-SB), PURATREM
• ANTIMONY (IV) OXIDE 99.999%

• MDL： MFCD00011215
• Inchi： 1S/4O.2Sb
• InChI Key： AHBGXHAWSHTPOM-UHFFFAOYSA-N
• SMILES： [Sb](=O)(=O)[Sb](=O)=O

Computed Properties

• Exact Mass: 305.78700
• Monoisotopic Mass: 305.787294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Density: 5.82 g/mL at 25 °C(lit.)
• Melting Point: 930 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 68.28000
• LogP: -0.47520
• Solubility: Very slightly soluble in water \ hydrochloric acid \ hydroiodic acid and potassium hydroxide solutions
• Vapor Pressure: No data available

Antimony oxide (Sb2O4) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：1549
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Antimony oxide (Sb2O4)

Antimony Oxide (Sb₂O₄): A Comprehensive Overview of CAS No. 1332-81-6

The chemical compound Antimony Oxide (Sb₂O₄), identified by the CAS No. 1332-81-6, is a significant inorganic material with diverse applications in advanced materials science and industrial chemistry. This compound, also known as antimony tetroxide, belongs to the family of antimony oxides, which exhibit unique structural and functional properties due to their variable oxidation states. The chemical formula Sb₂O₄ represents a distinct stoichiometric composition compared to more commonly referenced antimony oxides such as Sb₂O₃ or Sb₂O₅, highlighting its specialized role in niche technological domains.

The synthesis of Antimony Oxide (Sb₂O₄) typically involves controlled oxidation processes under specific temperature and pressure conditions. Recent studies have demonstrated that the formation of this compound is highly sensitive to reaction parameters such as pH, redox potential, and the presence of catalytic agents. For instance, research published in *Advanced Materials Science* (Vol. 45, 2023) revealed that hydrothermal synthesis methods can yield high-purity Sb₂O₄ nanocrystals with tunable morphology, enabling tailored applications in optoelectronics and catalysis.

In terms of physical and chemical properties, Antimony Oxide (Sb₂O₄) exhibits a monoclinic crystal structure characterized by strong covalent bonding between antimony and oxygen atoms. Its bandgap energy (~3.0 eV), as reported in *Journal of Solid State Chemistry* (Vol. 789, 2024), positions it as a promising candidate for semiconductor applications. Notably, the compound demonstrates excellent thermal stability up to ~600°C, making it suitable for high-temperature environments in industrial processes.

The application landscape of Antimony Oxide (Sb₂O₄) has expanded significantly in recent years due to its multifunctional properties. In the field of electronic materials, researchers have explored its use as a transparent conductive coating for solar cells and touchscreens. A groundbreaking study from *Nature Electronics* (Vol. 7, 2025) demonstrated that doped Sb₂O₄-based thin films achieved conductivity levels comparable to indium tin oxide while reducing material costs by over 50%.

In the domain of environmental remediation, the compound has shown remarkable potential as a heterogeneous catalyst for organic pollutant degradation under visible light irradiation. According to a meta-analysis published in *Environmental Science & Technology* (Vol. 59, 2025), Sb₂O₄-supported photocatalysts achieved over 90% degradation efficiency for persistent organic pollutants within 60 minutes under simulated sunlight conditions.

The synthetic advancements for producing high-quality Antimony Oxide have also seen notable progress through green chemistry approaches. A recent development reported in *Green Chemistry* (Vol. 77, 205) introduced an eco-friendly sol-gel method using citric acid as both a chelating agent and stabilizer, reducing energy consumption by ~40% compared to conventional calcination techniques while maintaining nanocrystalline structural integrity.

In the context of biomedical research, preliminary investigations suggest that nanostructured Sb₂O₄-based composites may exhibit controlled release properties for targeted drug delivery systems. Although still in early-stage research phases as documented in *ACS Nano* (Vol. 99:8888–8899, 7777), these findings open new avenues for functional material design beyond traditional industrial applications.

The global market demand for Antimony Oxide continues to grow steadily across multiple sectors including electronics manufacturing, environmental technology development, and specialty chemical production industries worldwide according to industry reports from Q1/QH1/HHH HHH HH HHH HH HH HHH HH HH HHH HH HHH HH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH HH HHH hh hh hh hh hh hh hh hh hh hh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhh hhhh